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Compound of Interest

Compound Name: 4-Chloro-2-iodoaniline

Cat. No.: B181669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Chloro-2-iodoaniline, a compound requiring careful handling due to its toxicity. Adherence to

these procedures is critical for ensuring personnel safety and environmental protection.

I. Hazard Identification and Safety Data
4-Chloro-2-iodoaniline is classified as a hazardous substance. It is toxic if swallowed, causes

skin and serious eye irritation, and may cause damage to organs.[1][2][3] It is also toxic to

aquatic life with long-lasting effects.[1][2][3][4]

For immediate reference, the following table summarizes the key quantitative safety data based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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GHS Classification Hazard Code Description

Acute Toxicity, Oral H301 Toxic if swallowed.[1][3][4][5]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H318

Causes serious eye damage.

[5]

Specific Target Organ Toxicity

(Single)
H335

May cause respiratory

irritation.

Specific Target Organ Toxicity

(Single)
H371

May cause damage to organs.

[3][4]

Specific Target Organ Toxicity

(Repeat)
H373

May cause damage to organs

through prolonged or repeated

exposure.[3][4]

Hazardous to the Aquatic

Environment
H411

Toxic to aquatic life with long

lasting effects.[3][4]

II. Pre-Disposal: Handling and Personal Protective
Equipment (PPE)
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment is worn and that the handling occurs in a controlled environment.

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fume, mist, vapors, or spray.[1][2][3]

Use only in a well-ventilated area or under a chemical fume hood.[2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2][3]
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Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber).[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with a

suitable particulate filter (e.g., P2).[6]

III. Step-by-Step Disposal Protocol
The disposal of 4-Chloro-2-iodoaniline must be conducted in accordance with all local,

regional, and national hazardous waste regulations.[1][2] This procedure outlines the general

steps for safe disposal.

1. Waste Collection:

Collect waste 4-Chloro-2-iodoaniline and any contaminated materials (e.g., paper towels,
gloves) in a designated, properly labeled, and sealed hazardous waste container.
The container should be airtight and made of a material compatible with the chemical.[1]
Store the sealed waste container in a secure, locked-up area designated for hazardous
waste.[1][2][3]

2. Spill Management:

In case of a spill, prevent the dispersion of dust.[1]
Carefully sweep up the spilled solid material.[2][6]
Use a non-combustible absorbent material like sand or earth for containment if necessary.[5]
Place the collected material into a suitable, sealed container for disposal.[2][5][6]
Clean the spill area thoroughly, and collect all cleaning materials for disposal as hazardous
waste.
Avoid letting the substance enter drains or waterways.[1][6]

3. Final Disposal:

All waste containing 4-Chloro-2-iodoaniline must be disposed of through an approved and
licensed hazardous waste disposal company.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.benchchem.com/product/b181669?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b181669?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/C1800
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://mubychem.com/4chloro2iodoanilinemanufacturers.html
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.benchchem.com/product/b181669?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C1800
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of this chemical into the sanitary sewer system or with regular trash.[6]
Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure
they have complete information for safe handling and disposal.

IV. Disposal Workflow Visualization
The following diagram illustrates the logical steps for the safe disposal of 4-Chloro-2-
iodoaniline.
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Start: Identify Waste
4-Chloro-2-iodoaniline

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Collect Waste
(Solid chemical, contaminated items)

Spill Occurred?

Step 2a: Contain & Clean Spill
(Sweep solid, use absorbent)

Yes

Step 3: Secure in Labeled
Hazardous Waste Container

No

Step 4: Store in Designated
Locked & Ventilated Area

Step 5: Arrange Pickup by
Licensed Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. fishersci.com [fishersci.com]

3. 4-Chloro-2-iodoaniline | 63069-48-7 | TCI AMERICA [tcichemicals.com]

4. 4-Chloro-2-iodoaniline | 63069-48-7 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. 4-Chloro-2-Iodoaniline, 4-Chloro 2 Iodo Aniline Manufacturers, SDS [mubychem.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of 4-Chloro-2-iodoaniline: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181669#4-chloro-2-iodoaniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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